Cas no 502612-35-3 (Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-)

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- structure
502612-35-3 structure
Product Name:Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-
CAS No:502612-35-3
MF:C11H14N2O
MW:190.241662502289
CID:365470
PubChem ID:12100403
Update Time:2025-04-19

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-
    • N-[(8R)-5,6,7,8-tetrahydroquinolin-8-yl]acetamide
    • (R)-(-)-N-(5,6,7,8-tetrahydroquinolin-8-yl)-acetamide
    • SCHEMBL5051439
    • UQIDJMAPFDKIBY-SNVBAGLBSA-N
    • 502612-35-3
    • DTXSID20477573
    • EN300-702214
    • (R)-N-(5,6,7,8-Tetrahydroquinolin-8-yl)acetamide
    • Inchi: 1S/C11H14N2O/c1-8(14)13-10-6-2-4-9-5-3-7-12-11(9)10/h3,5,7,10H,2,4,6H2,1H3,(H,13,14)/t10-/m1/s1
    • InChI Key: UQIDJMAPFDKIBY-SNVBAGLBSA-N
    • SMILES: O=C(C)N[C@H]1C2C(=CC=CN=2)CCC1

Computed Properties

  • Exact Mass: 190.11072
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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502612-35-3
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Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: Toluene ;  50 °C
1.2 Reagents: Hydrochloric acid Solvents: Isopropanol ;  rt
Reference
AMD070, a CXCR4 Chemokine Receptor Antagonist: Practical Large-Scale Laboratory Synthesis
Crawford, Jason B.; et al, Organic Process Research & Development, 2008, 12(5), 823-830

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Ammonium hydroxide ,  Zinc Solvents: Water ;  50 °C
2.1 Catalysts: Triacylglycerol lipase Solvents: Toluene ;  50 °C
2.2 Reagents: Hydrochloric acid Solvents: Isopropanol ;  rt
Reference
AMD070, a CXCR4 Chemokine Receptor Antagonist: Practical Large-Scale Laboratory Synthesis
Crawford, Jason B.; et al, Organic Process Research & Development, 2008, 12(5), 823-830

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Isoamyl nitrite ,  Hexyllithium Solvents: tert-Butyl methyl ether ;  -15 °C
2.1 Reagents: Acetic acid ,  Ammonium hydroxide ,  Zinc Solvents: Water ;  50 °C
3.1 Catalysts: Triacylglycerol lipase Solvents: Toluene ;  50 °C
3.2 Reagents: Hydrochloric acid Solvents: Isopropanol ;  rt
Reference
AMD070, a CXCR4 Chemokine Receptor Antagonist: Practical Large-Scale Laboratory Synthesis
Crawford, Jason B.; et al, Organic Process Research & Development, 2008, 12(5), 823-830

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Raw materials

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Preparation Products

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